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Compound of Interest

Compound Name: AZD-PEG2-Azide

Cat. No.: B15551855

Get Quote

In-Depth Technical Guide to AZD-PEG2-Azide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

applications, and experimental protocols related to AZD-PEG2-Azide, a bifunctional linker

integral to advancements in bioconjugation and drug development.

Core Molecular Information
AZD-PEG2-Azide is a chemical reagent utilized in bioconjugation. It features two azide groups

and a polyethylene glycol (PEG) linker, making it a valuable tool in "click chemistry" for

connecting molecules such as proteins and drugs.[1] The PEG spacer enhances water

solubility and reduces aggregation.[2]
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Property Value Source(s)

Molecular Formula C19H25N5O5 [3]

Molecular Weight 403.4 g/mol [3]

Purity ≥95% - 98% [3][4]

Storage Temperature -20°C [3][4]

Applications in Research and Drug Development
AZD-PEG2-Azide is a key component in the field of bioconjugation, primarily through its

application in click chemistry. This set of reactions is known for being rapid, specific, and high-

yielding under mild, aqueous conditions.[5] The azide groups on the molecule react efficiently

with alkynes to form stable triazole linkages.[2]

This functionality is leveraged in several areas of research and development:

Bioconjugation: The primary application is the linking of various biomolecules, including

proteins, peptides, and nucleic acids.[2][5] This is fundamental in creating complex molecular

architectures for targeted therapies and diagnostics.

Drug Delivery: By conjugating targeting ligands to drug molecules, AZD-PEG2-Azide can be

used in the development of drug delivery systems that specifically target diseased cells,

potentially increasing efficacy and reducing side effects.

PROTACs: The molecule is suitable for the construction of Proteolysis Targeting Chimeras

(PROTACs), which are designed to induce the degradation of specific target proteins.[6]

Diagnostic Tools: The ability to attach reporter molecules like fluorophores makes it a

valuable tool for identifying, locating, and characterizing biomolecules in research settings.[5]

Experimental Protocols
The following protocols are generalized for the use of azide-PEG linkers in bioconjugation and

are adaptable for AZD-PEG2-Azide. The two primary methods for azide-alkyne click chemistry
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are Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-

Alkyne Cycloaddition (SPAAC).

Step 1: Azide Functionalization of a Target Protein
This initial step introduces the azide group to a protein of interest, typically by targeting primary

amines on lysine residues.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS pH 7.2-8.0)

AZD-PEG2-Azide

Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Purification system (e.g., dialysis cassettes, spin desalting columns)

Protocol:

Preparation: Dissolve the protein of interest in the reaction buffer. Prepare a stock solution of

AZD-PEG2-Azide in DMF or DMSO.

Conjugation: Add a 10- to 20-fold molar excess of the AZD-PEG2-Azide stock solution to the

protein solution. The final concentration of the organic solvent should not exceed 10% (v/v).

Incubation: Incubate the reaction mixture for 30 minutes to 1 hour at room temperature with

gentle shaking.

Quenching (Optional): To stop the reaction, add a quenching buffer to a final concentration of

50-100 mM. This will consume any unreacted AZD-PEG2-Azide.

Purification: Remove excess, unreacted linker and byproducts via dialysis or a spin desalting

column. The resulting azide-functionalized protein is now ready for the click chemistry

reaction.
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Step 2A: Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This method is highly efficient but the copper catalyst can be toxic to living cells, making it more

suitable for in vitro applications.

Materials:

Azide-functionalized protein

Alkyne-containing molecule of interest

Copper(II) sulfate (CuSO4)

Sodium Ascorbate

Copper ligand (e.g., TBTA)

Protocol:

Reaction Setup: In a reaction tube, combine the azide-functionalized protein and a molar

excess of the alkyne-containing molecule.

Catalyst Preparation: Prepare fresh stock solutions of CuSO4 (50 mM in water), Sodium

Ascorbate (50 mM in water), and the copper ligand (10 mM in DMSO).

Catalyst Addition: Add the catalyst components to the protein-alkyne mixture in the following

order, mixing gently after each addition:

Copper ligand (to a final concentration of 0.1 mM)

CuSO4 (to a final concentration of 1 mM)

Sodium Ascorbate (to a final concentration of 1 mM)

Incubation: Incubate the reaction for 1-4 hours at room temperature.
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Purification: Purify the resulting conjugate to remove the copper catalyst and excess

reagents.

Step 2B: Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC)
This copper-free method is ideal for applications in living cells due to the absence of a cytotoxic

catalyst. It utilizes a strained cyclooctyne (e.g., DBCO or BCN).

Materials:

Azide-functionalized protein

Strained alkyne-containing molecule (e.g., DBCO-functionalized)

Protocol:

Reaction Setup: Combine the azide-functionalized protein with a molar excess of the

strained alkyne-containing molecule in a suitable buffer.

Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or 37°C. The

reaction can also be performed at 4°C for overnight incubation.

Purification: Purify the final conjugate to remove any unreacted molecules.

Reaction Parameters
The choice between CuAAC and SPAAC will depend on the specific experimental context. The

following table summarizes key reaction parameters.
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Parameter CuAAC SPAAC

Target Functional Group Terminal Alkyne
Strained Alkyne (e.g., DBCO,

BCN)

Resulting Linkage 1,4-disubstituted 1,2,3-triazole 1,2,3-triazole

Typical Reaction pH 4.0 - 8.0 4.0 - 9.0

Typical Reaction Time 1 - 4 hours 0.5 - 2 hours

Typical Reaction Temperature 25°C 4 - 37°C

Typical Yield >95% >95%

Visualized Workflow: Bioconjugation via Click
Chemistry
The following diagram illustrates the general workflow for protein bioconjugation using an

azide-PEG linker like AZD-PEG2-Azide, followed by a click chemistry reaction.

Step 1: Azide Functionalization
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

